Cas no 898426-45-4 (1-(4-chlorophenyl)-3-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}urea)

• Product Name: 1-(4-chlorophenyl)-3-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}urea
• CAS No: 898426-45-4
• MF: C₂₂H₂₈ClN₃O₃S
• MW: 449.994023323059
• CID: 5964338
• PubChem ID: 18574579
• Update Time: 2025-10-18

1-(4-chlorophenyl)-3-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}urea
• 1-(4-chlorophenyl)-3-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]urea
• 898426-45-4
• AKOS024661318
• SCHEMBL3640292
• F2571-0556
• 1-(4-chlorophenyl)-3-{2-[1-(2,5-dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}urea
• 1-(4-chlorophenyl)-3-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)urea

• Inchi： 1S/C22H28ClN3O3S/c1-16-6-7-17(2)21(15-16)30(28,29)26-14-4-3-5-20(26)12-13-24-22(27)25-19-10-8-18(23)9-11-19/h6-11,15,20H,3-5,12-14H2,1-2H3,(H2,24,25,27)
• InChI Key： CREUXMFEELBAGH-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NCCC1CCCCN1S(C1=CC(C)=CC=C1C)(=O)=O)=O

Computed Properties

• Exact Mass: 449.1539906g/mol
• Monoisotopic Mass: 449.1539906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 86.9Ų

Additional information on 1-(4-chlorophenyl)-3-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}urea

Comprehensive Overview of 1-(4-chlorophenyl)-3-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}urea (CAS No. 898426-45-4)

The compound 1-(4-chlorophenyl)-3-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}urea (CAS No. 898426-45-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative is characterized by its unique molecular structure, which includes a 4-chlorophenyl group and a 2,5-dimethylbenzenesulfonyl moiety attached to a piperidine ring. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

In recent years, the demand for sulfonylurea compounds and piperidine derivatives has surged due to their potential in targeting specific biological pathways. Researchers are particularly interested in how 1-(4-chlorophenyl)-3-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}urea interacts with enzymes and receptors, given its sulfonamide and urea functional groups. These functionalities are often associated with inhibitory effects, making the compound a subject of study in drug discovery and medicinal chemistry.

The synthesis of CAS No. 898426-45-4 involves multi-step organic reactions, including sulfonylation and urea formation, which require precise control of reaction conditions. The compound's molecular weight and solubility properties are critical for its application in in vitro and in vivo studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 1-(4-chlorophenyl)-3-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}urea?" Preliminary studies suggest its relevance in neurological disorders and metabolic diseases, owing to its ability to modulate specific protein interactions. However, further clinical trials are needed to validate these findings.

Another area of interest is the structure-activity relationship (SAR) of CAS No. 898426-45-4. Researchers are exploring how modifications to its chlorophenyl or dimethylbenzenesulfonyl groups could enhance its bioactivity. This aligns with the growing trend in computational chemistry, where molecular docking and QSAR modeling are used to predict the compound's behavior in biological systems.

From an industrial perspective, the scalability of synthesizing 1-(4-chlorophenyl)-3-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}urea is a key consideration. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support academic and pharmaceutical projects. Its patent status and regulatory compliance are also critical factors for commercialization.

Environmental and safety aspects of CAS No. 898426-45-4 are equally important. While the compound is not classified as hazardous, proper handling and disposal protocols must be followed to minimize risks. This is particularly relevant for laboratories adhering to GLP and ISO standards.

In summary, 1-(4-chlorophenyl)-3-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}urea represents a fascinating area of research with potential applications in drug development and biochemical studies. Its unique structure and functional groups make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may unlock new possibilities in precision medicine and targeted therapy.